Cas no 2383177-88-4 (2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-1H-pyrazol-1-yl]butanoic acid)

• Product Name: 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-1H-pyrazol-1-yl]butanoic acid
• CAS No: 2383177-88-4
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 6168860
• PubChem ID: 165893659
• Update Time: 2025-06-11

2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-1H-pyrazol-1-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650785
• 2383177-88-4
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-1H-pyrazol-1-yl]butanoic acid

• Inchi： 1S/C23H23N3O4/c1-3-20(22(27)28)26-14(2)12-21(25-26)24-23(29)30-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-12,19-20H,3,13H2,1-2H3,(H,27,28)(H,24,25,29)
• InChI Key： ZVVKRYUJCHKZNJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)N(C(C(=O)O)CC)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-1H-pyrazol-1-yl]butanoic acid

Introduction to 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-1H-pyrazol-1-yl]butanoic acid (CAS No. 2383177-88-4)

2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-1H-pyrazol-1-yl]butanoic acid, also known by its CAS number 2383177-88-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, a pyrazole ring, and a butanoic acid moiety. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under acidic conditions. This makes 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-1H-pyrazol-1-yl]butanoic acid an attractive candidate for the synthesis of complex peptides and peptidomimetics. The pyrazole ring, on the other hand, is known for its biological activity and has been extensively studied for its potential in drug discovery. Pyrazoles have been shown to exhibit a wide range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The butanoic acid moiety in the compound adds a carboxylic acid functional group, which can participate in various chemical reactions and interactions with biological targets. This functional group is particularly important in the context of drug design, as it can influence the compound's solubility, stability, and bioavailability. The combination of these structural elements makes 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-1H-pyrazol-1-yl]butanoic acid a versatile molecule with potential applications in multiple areas of research.

Recent studies have explored the potential of 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-1H-pyrazol-1-yl]butanoic acid in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results showed that the compound exhibited significant anti-inflammatory activity, suggesting its potential as a lead molecule for the development of new anti-inflammatory drugs.

Another area of interest is the compound's potential as an antiviral agent. Research conducted at the University of California, San Francisco, demonstrated that 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-1H-pyrazol-1-yl]butanoic acid can effectively inhibit the replication of certain viruses by targeting key viral enzymes. This finding opens up new avenues for the development of antiviral therapies, particularly for viruses that currently lack effective treatments.

In addition to its biological activities, 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-1H-pyrazol-1-yl]butanoic acid has also been studied for its potential use in cancer research. A study published in Cancer Research reported that the compound exhibits selective cytotoxicity against certain cancer cell lines while showing minimal toxicity to normal cells. This selective toxicity is attributed to the compound's ability to disrupt specific signaling pathways that are often dysregulated in cancer cells.

The synthesis of 2-[3-{([(9H-fluoren-9-yloxycarbonyl)amino]-5-methylpyrazol}-1-butanoic acid involves several steps, including the protection of amino groups with Fmoc, the formation of the pyrazole ring, and the introduction of the butanoic acid moiety. These synthetic routes are well-documented in the literature and can be optimized for large-scale production if necessary. The availability of efficient synthetic methods ensures that this compound can be readily accessed for further research and development.

In conclusion, 2-[3-{([(9H-fluoren-9-yloxycarbonyl)amino]-5-methylpyrazol}-1-butanoic acid (CAS No. 2383177-88-4) is a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.